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Compound of Interest

Compound Name: 5-Iodo-2-methoxybenzoic acid

CAS No.: 2786-00-7

Cat. No.: B1308377

Get Quote

Executive Summary
This technical guide provides a rigorous framework for the mass spectrometric analysis of 5-
Iodo-2-methoxybenzoic acid (CAS: 2786-00-7).[1] As a critical intermediate in the synthesis

of radiolabeled benzamides (e.g., IBZM) and bioactive pharmacophores, accurate detection

and structural validation are paramount.[1] This document synthesizes mechanistic

fragmentation logic with practical experimental protocols, focusing on Electrospray Ionization

(ESI) for bioanalytical applications and Electron Ionization (EI) for synthetic validation.[1]

Part 1: Molecular Intelligence & Theoretical Profile
Before initiating experimental workflows, the analyst must ground the instrument parameters in

the molecule's physicochemical reality.[1]

Physicochemical Properties
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Property Value Analytical Implication

Formula
Base for exact mass

calculation.[1][2]

Monoisotopic Mass 277.9440 Da
Target m/z for high-resolution

MS (HRMS).[1]

Molecular Weight 278.04 g/mol
Average mass for low-res

inputs.[1]

pKa (COOH) ~3.5 - 4.0

Indicates Negative Ion Mode

(ESI-) is superior due to facile

deprotonation.[1]

LogP ~2.2
Compatible with Reverse-

Phase LC (C18 columns).[1]

Isotope Signature (The Iodine Factor)
Unlike Chlorine or Bromine, Iodine (

) is monoisotopic.[1]

Observation: You will not see an M+2 peak (no

or

pattern).[1]

Mass Defect: Iodine has a significant negative mass defect.[1] High-resolution instruments

will show the mass slightly lower than the integer sum of carbons/hydrogens would suggest.

[1]

Validation: The absence of an M+2 isotope peak confirms the presence of Iodine over other

halogens.[1]

Part 2: Ionization Strategies & Fragmentation Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://www.echemi.com/produce/pr23112917762-5-iodo-2-methoxybenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strategy A: LC-MS/MS (Electrospray Ionization -
Negative Mode)
Primary Application: Trace analysis, biological matrices, and purity profiling.[1]

Ionization Mechanism: Deprotonation of the carboxylic acid.[1]

Precursor Ion:

at m/z 276.94.[1]

Fragmentation Pathway (CID):

Decarboxylation (Primary): The most energetically favorable pathway for benzoate anions

is the loss of

(44 Da).[1]

(Product Ion: 4-iodo-1-methoxybenzene anion).[1]

Demethylation (Secondary): Loss of the methyl group (

, 15 Da) from the ether, often followed by

loss.[1]

Iodine Loss (High Energy): Homolytic cleavage of the C-I bond is rare in soft ESI unless

collision energies are high (

).[1]

Strategy B: GC-MS (Electron Ionization)
Primary Application: Synthetic intermediate validation and raw material ID.[1]

Ionization Mechanism: Hard ionization (70 eV) creating a radical cation

.[1]

Fragmentation Pathway:
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Molecular Ion: Distinct peak at m/z 278.[1]

Ortho Effect (Methoxy): The C2-methoxy group interacts with the C1-carboxyl.[1] Expect

loss of

(m/z 261) or loss of formaldehyde (

) via rearrangement.[1]

Iodine Cleavage: The C-I bond is weak relative to the aromatic ring.[1] Expect a significant

fragment at m/z 151 (Loss of I,

).[1]

Benzoyl Ion: Loss of

and

to form the phenyl cation species.[1]

Part 3: Visualizing the Fragmentation Pathways[3]
The following diagram maps the distinct pathways for ESI (Even-electron) and EI (Odd-

electron) processes.
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5-Iodo-2-methoxybenzoic Acid
(MW 278)

[M-H]- Precursor
(m/z 276.9)

ESI (-) Mode

[M]+ Radical Cation
(m/z 278)

EI (70 eV)

Product: [M-H-CO2]-
(m/z 232.9)

(4-iodoanisole anion)

-CO2 (44 Da)
Primary Transition

Product: [M-H-CH3]-
(m/z 261.9)

-CH3 (15 Da)

Fragment: [M-OH]+
(m/z 261)

(Ortho Effect)

-OH (17 Da)

Fragment: [M-I]+
(m/z 151)

(Radical Loss)

-I (127 Da)

Fragment: [M-OCH3]+
(m/z 247)

-OCH3 (31 Da)

Click to download full resolution via product page

Caption: Comparative fragmentation logic for ESI (Negative) and EI ionization modes.

Part 4: Experimental Protocols
Protocol A: LC-MS/MS Method Development (ESI-)
Objective: Establish a sensitive MRM (Multiple Reaction Monitoring) transition for

quantification.

Reagents:

Solvent A: 10 mM Ammonium Acetate in Water (pH ~6.5).[1] Note: Avoid formic acid if

possible, as it suppresses negative mode ionization for some weak acids.

Solvent B: Acetonitrile (LC-MS Grade).[1]

Step-by-Step Workflow:

Stock Preparation: Dissolve 1 mg of 5-Iodo-2-methoxybenzoic acid in 1 mL Methanol.

Dilute to 1 µg/mL in 50:50 Water:Acetonitrile.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1308377/docs?utm_src=pdf-body-img#technical-guide-mass-spectrometry-profiling-of-5-iodo-2-methoxybenzoic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://www.benchchem.com/product/b1308377/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-profiling-of-5-iodo-2-methoxybenzoic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodo-2-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infusion: Infuse directly into the MS source at 10 µL/min.

Source Optimization:

Polarity: Negative.[1]

Capillary Voltage: 2.5 - 3.0 kV (Keep lower to prevent arcing).[1]

Cone Voltage: Ramp 10V to 50V. Select voltage yielding max intensity for m/z 276.9.[1]

Collision Energy (CE) Ramp:

Isolate 276.9 in Q1.[1]

Apply CE from 5 eV to 40 eV.[1]

Target: Maximize product ion m/z 232.9 (Loss of

).

Final MRM Transition:276.9

232.9 (Quantifier).

Protocol B: GC-MS Purity Check (EI)
Objective: Confirm synthetic purity and identify de-iodinated impurities.[1]

Derivatization (Optional but Recommended): While the molecule can be analyzed directly, the

carboxylic acid tailing can be severe.[1] Methylation is recommended.[1]

Reaction: Mix 100 µL sample + 100 µL TMS-Diazomethane (or BF3-Methanol). Incubate 30

mins at 60°C.

Result: Analyte converts to Methyl 5-iodo-2-methoxybenzoate (MW 292).[1]

GC Parameters:

Column: DB-5MS or equivalent (30m x 0.25mm).[1]
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Inlet: 250°C, Split 10:1.

Temp Program: 80°C (1 min)

20°C/min

280°C (3 min).

Part 5: Data Interpretation & Troubleshooting
Common Artifacts & Interferences[1]

Artifact Observed Mass Cause Solution

[M+Na-2H]- m/z 298.9

Sodium adduct in

negative mode (rare

but possible with high

salt).[1]

Use Ammonium

Acetate buffer to

displace Na.[1]

De-iodination m/z 151 (EI)
Thermal degradation

in GC inlet.[1]

Lower inlet temp or

use on-column

injection.[1]

Dimerization m/z 555 formation in ESI

source.

Reduce sample

concentration;

increase source

temperature.

The "Ortho Effect" Diagnostic
In the EI spectrum (or derivatized GC-MS), the "Ortho Effect" serves as a structural

confirmation of the 2-methoxy position.

Mechanism: The methoxy oxygen can abstract a hydrogen from the specific ortho-position,

or facilitate the loss of neutral molecules that meta/para isomers cannot.

Check: Compare the ratio of

to

. Ortho isomers typically show enhanced
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or

transitions compared to the 3-methoxy or 4-methoxy isomers [1].[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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